Cas no 81151-38-4 (PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)-)
81151-38-4 structure
Product name:PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)-
PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)- Chemical and Physical Properties
Names and Identifiers
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- PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)-
- 4-(1,3-benzodioxol-5-ylmethoxy)piperidine
- AKOS016347807
- piperidine, 4-(1,3-benzodioxol-5-ylmethoxy)-, hydrochloride
- 4-(Benzo[d][1,3]dioxol-5-ylmethoxy)piperidine
- ALBB-026483
- 81151-38-4
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- Inchi： InChI=1S/C13H17NO3/c1-2-12-13(17-9-16-12)7-10(1)8-15-11-3-5-14-6-4-11/h1-2,7,11,14H,3-6,8-9H2
- InChI Key： YHJWHJFQTOSDDD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 235.12084340Da
- Monoisotopic Mass: 235.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.7Ų
- XLogP3: 1.7
PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)- Related Literature
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Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
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2. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Xiujuan Wei,Qinyou An,Qiulong Wei,Mengyu Yan,Xuanpeng Wang,Qidong Li,Pengfei Zhang,Bolun Wang,Liqiang Mai Phys. Chem. Chem. Phys., 2014,16, 18680-18685
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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